Cas no 170881-41-1 (Benzothiazole,5,6-difluoro-2-methyl-)

Benzothiazole,5,6-difluoro-2-methyl- structure
170881-41-1 structure
Product Name:Benzothiazole,5,6-difluoro-2-methyl-
CAS No:170881-41-1
MF:C8H5F2NS
MW:185.19380736351
CID:111375
Update Time:2024-01-24

Benzothiazole,5,6-difluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,5,6-difluoro-2-methyl-
    • Benzothiazole, 5,6-difluoro-2-methyl- (9CI)
    • Benzothiazole, 5,6-difluoro-2-methyl-
    • Inchi: 1S/C8H5F2NS/c1-4-11-7-2-5(9)6(10)3-8(7)12-4/h2-3H,1H3
    • InChI Key: HCJFVOKQRLZRIJ-UHFFFAOYSA-N
    • SMILES: S1C2=CC(F)=C(F)C=C2N=C1C

Computed Properties

  • Exact Mass: 185.01115
  • Monoisotopic Mass: 185.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • PSA: 12.89
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